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Get Quote

Chemical Identity and Basic Properties

The table below summarizes the basic information for the two compounds.

Property 2-Hexenedinitrile Adiponitrile (Hexanedinitrile)

CAS Number 13042-02-9 [1] 111-69-3 [2]

Molecular Formula C₆H₆N₂ [1] C₆H₈N₂ [2]

Molecular Weight 106.127 g/mol [1] 108.144 g·mol⁻¹ [2]

Chemical Structure N#CC=CCCC#N (Canonical SMILES) [1] N#CCCCCC#N (Chemical
Formula) [2]

IUPAC Name Hex-2-enedinitrile [1] Hexanedinitrile [2]

Key Structural
Difference

Unsaturated (contains a carbon-carbon

double bond) [1]

Saturated (contains only single

bonds) [2]
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The core difference in their reactivity stems from their structures: 2-hexenedinitrile is an unsaturated

dinitrile, while adiponitrile is a saturated dinitrile.

Adiponitrile (Hexanedinitrile)

Adiponitrile is primarily valued as an industrial precursor to nylon-6,6. Its most significant reaction is

hydrogenation to produce hexamethylenediamine [2]. While it can be hydrolyzed to adipic acid, this is not a

common industrial route due to cost [2]. Recent research focuses on improving its production, particularly

the electrochemical hydrodimerization of acrylonitrile, to enhance efficiency and selectivity [3] [4].

The following diagram illustrates the primary industrial synthesis pathway and the key subsequent reaction

for adiponitrile.
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This compound acts as a key intermediate in one of the older industrial processes for producing

adiponitrile. It is synthesized from 1,4-dichloro-2-butene and sodium cyanide, and is subsequently

hydrogenated to yield adiponitrile [2]. Beyond its role as an intermediate, one referenced synthetic route

involves the ruthenium-catalyzed dimerization of acrylonitrile [1]. No other specific reactivity data or

biological signaling pathways were found for 2-hexenedinitrile.

Interpretation and Further Research

The search results clarify that adiponitrile and the hormone adiponectin are distinct entities [5]. The

hormone is a protein with complex signaling pathways, while adiponitrile is a small synthetic molecule.

For a direct reactivity comparison, I recommend these investigative paths:

Search specialized databases like Reaxys or SciFinder for kinetic studies or reaction enthalpies.
Consult the primary literature on nitrile reactivity in organic chemistry textbooks or journals,

focusing on how saturation vs. unsaturation influences reactions like hydrolysis, reduction, or
nucleophilic addition.

Explore patent literature for specific applications of either compound that might imply their relative
reactivity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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